Cas no 2567-61-5 (2-chloro-N-cyclohexyl-N-ethylacetamide)

2-chloro-N-cyclohexyl-N-ethylacetamide structure
2567-61-5 structure
Product Name:2-chloro-N-cyclohexyl-N-ethylacetamide
CAS No:2567-61-5
MF:C10H18ClNO
MW:203.709022045135
MDL:MFCD03147372
CID:251827
PubChem ID:2392399
Update Time:2025-04-19

2-chloro-N-cyclohexyl-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-chloro-N-cyclohexyl-N-ethyl-
    • 2-Chloro-N-cyclohexyl-N-ethylacetamide
    • 2-chloro-N-cyclohexyl-N-ethyl-acetamide
    • AC1M66U7
    • Chlor-essigsaeure-(aethyl-cyclohexyl-amid)
    • Chloressigsaeure-< aethyl-cyclohexyl-amid>
    • chloro-acetic acid-(ethyl-cyclohexyl-amide)
    • CTK4F6259
    • N-cyclohexyl-N-ethylchloroacetamide
    • N-ethyl-N-cyclohexyl-chloroacetamide
    • SBB016598
    • SureCN2934325
    • MFCD03147372
    • CAA56761
    • SCHEMBL2934325
    • AT33081
    • AS-82655
    • NCGC00332875-01
    • DTXSID40368439
    • AKOS002364180
    • CS-0218674
    • 2567-61-5
    • EN300-01688
    • CUTKXXKVSDIVMV-UHFFFAOYSA-N
    • Z56891379
    • AB01327223-02
    • 2-chloro-N-cyclohexyl-N-ethylacetamide
    • MDL: MFCD03147372
    • Inchi: 1S/C10H18ClNO/c1-2-12(10(13)8-11)9-6-4-3-5-7-9/h9H,2-8H2,1H3
    • InChI Key: CUTKXXKVSDIVMV-UHFFFAOYSA-N
    • SMILES: ClCC(N(CC)C1CCCCC1)=O

Computed Properties

  • Exact Mass: 203.10784
  • Monoisotopic Mass: 203.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

2-chloro-N-cyclohexyl-N-ethylacetamide Pricemore >>

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